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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 1,4-Dichlorobenzene-d4

This guide provides comprehensive safety information for 1,4-Dichlorobenzene-d4, intended

for researchers, scientists, and professionals in drug development. The following sections detail

the compound's properties, hazards, handling procedures, and emergency protocols.

Chemical and Physical Properties
1,4-Dichlorobenzene-d4 is a deuterated analog of 1,4-Dichlorobenzene.[1] It is a colorless to

white crystalline solid at room temperature with a characteristic mothball-like odor.[2][3] This

compound is utilized in various organic syntheses and as a disinfectant, deodorant, and

pesticide.[1]
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Property Value Source

CAS Number 3855-82-1 [4][5]

Molecular Formula C₆D₄Cl₂ [4][6][7]

Molecular Weight 151.02 g/mol [5]

Melting Point 52-54 °C [1][8]

Boiling Point 173 °C [1][8]

Density 1.25 - 1.46 g/cm³ at 20 °C [4]

Water Solubility 0.083 g/L at 25 °C [4]

n-Octanol/Water Partition

Coefficient (log value)
3.37 (pH ~7, 25 °C) [4]

Hazard Identification and Classification
1,4-Dichlorobenzene-d4 is classified as a hazardous substance. It is suspected of causing

cancer and causes serious eye irritation.[4] It is also very toxic to aquatic life with long-lasting

effects.[4]
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Hazard Class Category Hazard Statement

Eye Irritation 2
H319: Causes serious eye

irritation[8]

Carcinogenicity 2
H351: Suspected of causing

cancer[8][4]

Acute Aquatic Hazard 1
H400: Very toxic to aquatic

life[5]

Chronic Aquatic Hazard 1
H410: Very toxic to aquatic life

with long lasting effects[4][5]

Acute Toxicity (Oral) 3 H301: Toxic if swallowed[5]

Skin Irritation - H315: Causes skin irritation[8]

Specific Target Organ Toxicity

(Single Exposure)
-

H335: May cause respiratory

irritation[8]

Specific Target Organ Toxicity

(Single Exposure)
-

H370: Causes damage to

organs[8]

GHS Pictograms:

Health Hazard (GHS08)[4]

Irritant (GHS07)[4]

Environmental Hazard (GHS09)[4]

Signal Word: Warning[4] or Danger[8][5]

Experimental Protocols
Handling and Storage
Handling:

Work in a well-ventilated area or under a fume hood.[8]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Avoid contact with skin and eyes.[8]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[8][4]

Keep away from open flames, hot surfaces, and sources of ignition.[9]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Wash hands thoroughly after handling.[8][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Recommended storage temperature is between 2-8 °C or 15-25 °C.[4]

Store away from incompatible materials such as oxidizing agents, strong acids, and

combustible materials.[9]

Store locked up.[8][10]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[8]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water or shower.[8] Consult a physician if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult an

ophthalmologist.[8][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately. Never give anything by mouth to an unconscious person.[8]
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Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[8][9]

Specific Hazards: Poisonous gases, including hydrogen chloride, are produced in a fire.[9]

Containers may explode when heated.[9]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear to prevent contact with skin and eyes.[8]

Spill and Disposal Procedures
Spill Response:

Evacuate personnel from the spill area.[8][9]

Ensure adequate ventilation.[8]

Remove all sources of ignition.[8][9]

Wear appropriate PPE, including respiratory protection.[8][4]

Contain the spill to prevent it from entering drains.[8][4]

Collect the spilled material mechanically (e.g., scoop up dry material) and place it in a

suitable, closed container for disposal.[8][4][9]

Clean the affected area thoroughly.

Disposal:

Dispose of the waste material at a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[8]

Do not allow the chemical to enter drains or sewer systems.[8]

Dispose of containers in accordance with local, state, and federal regulations.[8][9]
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Visualization of Safety Procedures
The following diagram illustrates the logical workflow for responding to a chemical spill of 1,4-
Dichlorobenzene-d4.
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Workflow for 1,4-Dichlorobenzene-d4 Spill Response

Spill Occurs

Evacuate Area

Don Personal Protective
Equipment (PPE)

Remove Ignition Sources

Contain Spill

Collect Spilled Material

Place in Labeled
Waste Container

Decontaminate Spill Area

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 1,4-Dichlorobenzene-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-DICHLOROBENZENE-D4 | 3855-82-1 [chemicalbook.com]

2. 1,4 Dichlorobenzene | Medical Management Guidelines | Toxic Substance Portal | ATSDR
[wwwn.cdc.gov]

3. 1,4-Dichlorobenzene: Properties, Applications, and Safety in the Chemical
Industry_Chemicalbook [chemicalbook.com]

4. carlroth.com [carlroth.com]

5. 1,4-Dichlorobenzene-d4 | C6H4Cl2 | CID 123202 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 1,4-Dichlorobenzene-D4 [webbook.nist.gov]

7. carlroth.com [carlroth.com]

8. chemicalbook.com [chemicalbook.com]

9. nj.gov [nj.gov]

10. echemi.com [echemi.com]

To cite this document: BenchChem. [1,4-Dichlorobenzene-d4 material safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151393#1-4-dichlorobenzene-d4-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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